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Compound of Interest

Compound Name: 1-Methoxy-4-propylbenzene

Cat. No.: B087226 Get Quote

Introduction

1-Methoxy-4-propylbenzene, also known by synonyms such as p-propylanisole and

dihydroanethole, is an organic aromatic compound with the chemical formula C₁₀H₁₄O.[1][2] It

is structurally characterized by a benzene ring substituted with a methoxy group (-OCH₃) and a

propyl group (-CH₂CH₂CH₃) at the para position.[1] This compound belongs to the class of

phenylpropanes and is found naturally in herbs and spices like aniseed and fennel, contributing

to their characteristic sweet, anise-like flavor.[1][3] Its primary applications are in the flavor and

fragrance industries, but it also serves as a valuable chemical intermediate in the synthesis of

more complex organic molecules, including pharmaceuticals and agrochemicals.[1] Despite its

uses, a comprehensive literature review reveals that dedicated research on 1-methoxy-4-
propylbenzene itself is somewhat limited, though studies on related methoxybenzene

derivatives provide insight into its potential biological activities.[1][4]

Physicochemical Properties
The fundamental physical and chemical characteristics of 1-methoxy-4-propylbenzene are

summarized below. This data is crucial for its handling, application, and synthesis.
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Property Value Reference

IUPAC Name 1-methoxy-4-propylbenzene [1]

Synonyms
4-propylanisole, p-

propylanisole, dihydroanethole
[1][5]

CAS Number 104-45-0 [1]

Molecular Formula C₁₀H₁₄O [1]

Molecular Weight 150.22 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor
Sweet, anise-like, fennel-like,

herbaceous
[1][2]

Boiling Point
212.00 to 213.00 °C @ 760.00

mm Hg
[2][6]

Water Solubility
63.36 mg/L @ 25 °C

(estimated)
[6]

logP (Octanol/Water)
3.71 (ALOGPS), 3.22

(ChemAxon)
[3]

Solubility

Slightly soluble in water;

miscible in oils; soluble in

ethanol

[1]

Synthesis and Experimental Protocols
Several methods are established for the synthesis of 1-methoxy-4-propylbenzene. The most

common approaches involve the alkylation of anisole.

Key Synthesis Methods
Alkylation of Anisole: This reaction involves treating anisole (methoxybenzene) with propyl

bromide in the presence of a base like sodium hydride or potassium carbonate.[1]
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Friedel-Crafts Alkylation: A classic method where anisole is reacted with propyl chloride

using a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[1]

Detailed Experimental Protocol: Friedel-Crafts Alkylation
This protocol describes a general procedure for the synthesis of 1-methoxy-4-propylbenzene
via Friedel-Crafts alkylation.

Materials:

Anisole

Propyl chloride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous solvent (e.g., dichloromethane or carbon disulfide)

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer

Procedure:

Setup: A clean, dry round-bottom flask is equipped with a magnetic stirrer, a reflux

condenser, and a dropping funnel. The entire apparatus is protected from atmospheric

moisture using drying tubes.

Reaction Mixture: Anhydrous aluminum chloride is suspended in the anhydrous solvent

within the flask and cooled in an ice bath.

Addition of Reactants: A solution of anisole and propyl chloride in the same solvent is added

dropwise from the dropping funnel to the stirred AlCl₃ suspension. The temperature is

maintained near 0-5 °C during the addition.
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Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours until the reaction is complete (monitored by TLC).

Quenching: The reaction is carefully quenched by pouring the mixture over crushed ice,

followed by the slow addition of dilute HCl to decompose the aluminum chloride complex.

Workup: The organic layer is separated, washed sequentially with water, saturated sodium

bicarbonate solution, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by fractional distillation under reduced pressure to

yield pure 1-methoxy-4-propylbenzene.
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General Workflow for Friedel-Crafts Alkylation Synthesis

Preparation

Reaction

Workup & Purification

1. Assemble dry glassware
(flask, condenser, funnel)

2. Suspend AlCl₃ in
anhydrous solvent

3. Add anisole & propyl chloride
solution dropwise at 0-5 °C

4. Stir at room temperature
for several hours

5. Quench with ice
and dilute HCl

6. Separate and wash
organic layer

7. Dry with MgSO₄

and evaporate solvent

8. Purify by vacuum
distillation

Pure 1-Methoxy-4-propylbenzene

Click to download full resolution via product page

A generalized workflow for the synthesis of 1-methoxy-4-propylbenzene.
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Biological Activities and Applications in Drug
Development
While direct pharmacological data on 1-methoxy-4-propylbenzene is sparse, its structural

motif is a key component in various biologically active molecules.[1] Its derivatives have shown

significant potential in medicinal chemistry.

Role as a Chemical Intermediate
The methoxy-substituted benzene ring in 1-methoxy-4-propylbenzene provides specific

electronic properties that are advantageous for synthesizing complex molecules.[1]

Polo-like kinase 1 (Plk1) Inhibitors: Derivatives have been developed as potent inhibitors of

Plk1, a key regulator of cell division, making it a target for anticancer therapies. The para-

methoxy substitution pattern is often associated with enhanced potency.[1]

Heterocyclic Scaffolds: It serves as a building block for triazoloquinazoline scaffolds. The

electron-rich aromatic system, activated by the methoxy group, facilitates regioselective

electrophilic aromatic substitution, leading to predictable product formation.[1]

Spirocyclic Compounds: The unique electronic environment created by the methoxy and

propyl groups facilitates the nucleophilic attack and ring-closure reactions necessary for

synthesizing spiro-isobenzofuran and spiro[benzo[g]indole-2,1'-isobenzofuran] derivatives.[1]

Potential Biological Activities of Methoxybenzene
Derivatives
Research on structurally related methoxybenzene compounds indicates a range of biological

activities, suggesting potential avenues for future investigation of 1-methoxy-4-
propylbenzene.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b087226?utm_src=pdf-body
https://www.smolecule.com/products/s571398
https://www.benchchem.com/product/b087226?utm_src=pdf-body
https://www.smolecule.com/products/s571398
https://www.smolecule.com/products/s571398
https://www.smolecule.com/products/s571398
https://www.smolecule.com/products/s571398
https://www.benchchem.com/product/b087226?utm_src=pdf-body
https://www.benchchem.com/product/b087226?utm_src=pdf-body
https://www.benchchem.com/pdf/Biological_Activity_of_1_Butyl_4_methoxybenzene_and_its_Derivatives_A_Comparative_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity
Target
Organism/Cell Line

Key Findings (for
related
compounds)

Reference

Antimicrobial

Salmonella typhi,

Staphylococcus

aureus

Methoxybenzene

derivatives show

inhibitory effects, with

MIC values ranging

from 32 to 128 µg/mL.

[4]

Anticancer
Various cancer cell

lines

Assessed using MTT

assay to determine

cell viability after

treatment.

[4]

Antioxidant -

Methoxybenzene

derivatives are

explored for their

ability to scavenge

free radicals.

[4]

Experimental Protocol: MTT Assay for Cytotoxicity
The MTT assay is a standard colorimetric method used to measure the metabolic activity of

cells, which serves as an indicator of cell viability and proliferation. It is frequently used to

screen compounds for potential anticancer activity.[4]

Procedure:

Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and

incubated overnight to allow for attachment.

Compound Treatment: The cells are treated with various concentrations of the test

compound (e.g., a derivative of 1-methoxy-4-propylbenzene) and incubated for a specific

duration (e.g., 24, 48, or 72 hours).

MTT Addition: An MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

is added to each well and incubated for 2-4 hours.
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Formazan Solubilization: Viable cells with active mitochondrial dehydrogenases convert the

yellow MTT tetrazolium salt into a purple formazan product. A solubilizing agent (like DMSO

or isopropanol) is added to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the resulting purple solution is measured

using a microplate reader at a wavelength of approximately 570 nm. The absorbance is

directly proportional to the number of viable cells.

MTT Assay Experimental Workflow

1. Seed cancer cells
in 96-well plate

2. Treat cells with
 test compound

3. Incubate for
24-72 hours

4. Add MTT reagent
and incubate

5. Solubilize formazan
crystals (e.g., with DMSO)

6. Measure absorbance
at ~570 nm
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A simplified workflow of the MTT assay for assessing cell viability.

Signaling Pathways
The anticancer potential of 1-methoxy-4-propylbenzene derivatives, particularly as Plk1

inhibitors, highlights their interaction with critical cellular signaling pathways that regulate the

cell cycle.

Inhibition of Plk1 Signaling Pathway

Cell Cycle Progression

G2 Phase

M Phase (Mitosis)

Mitotic Entry

Polo-like Kinase 1 (Plk1)

Promotes

Cell Cycle Arrest
& Apoptosis

Inhibition leads to

1-Methoxy-4-propylbenzene
Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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